Cas no 34970-21-3 (3,3-dimethylcyclobutane-1-carbonyl chloride)

• Product Name: 3,3-dimethylcyclobutane-1-carbonyl chloride
• CAS No: 34970-21-3
• MF: C₇H₁₁ClO
• MW: 146.614641427994
• CID: 295248
• PubChem ID: 20535237
• Update Time: 2025-06-11

3,3-dimethylcyclobutane-1-carbonyl chloride Chemical and Physical Properties

Names and Identifiers

• Cyclobutanecarbonylchloride, 3,3-dimethyl-
• Cyclobutanecarbonyl chloride, 3,3-dimethyl- (9CI)
• 3,3-dimethylcyclobutane-1-carbonyl chloride
• 3,3-dimethylCyclobutanecarbonyl chloride
• F2147-1662
• AKOS025312240
• 3,3-dimethylcyclobutanecarbonylchloride
• 3,3-dimethylcyclobutane carbonyl chloride
• SCHEMBL11285851
• DTXSID70608456
• FT-0719832
• 34970-21-3
• RWYUYQNLLRYULD-UHFFFAOYSA-N

• Inchi： 1S/C7H11ClO/c1-7(2)3-5(4-7)6(8)9/h5H,3-4H2,1-2H3
• InChI Key： RWYUYQNLLRYULD-UHFFFAOYSA-N
• SMILES： ClC(C1CC(C)(C)C1)=O

Computed Properties

• Exact Mass: 146.04993
• Monoisotopic Mass: 146.0498427g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 9
• Rotatable Bond Count: 1
• Complexity: 132
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 17.1Ų

Experimental Properties

• PSA: 17.07

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organohalogen compounds Acyl halides Acyl chlorides

Additional information on 3,3-dimethylcyclobutane-1-carbonyl chloride

Recent Advances in the Application of 3,3-Dimethylcyclobutane-1-carbonyl Chloride (CAS: 34970-21-3) in Chemical Biology and Pharmaceutical Research

3,3-Dimethylcyclobutane-1-carbonyl chloride (CAS: 34970-21-3) is a specialized chemical intermediate that has garnered significant attention in recent years due to its unique structural properties and potential applications in drug discovery and chemical biology. This compound, characterized by its cyclobutane ring and reactive acyl chloride group, serves as a versatile building block for the synthesis of more complex molecules. Recent studies have explored its utility in the development of novel therapeutic agents, particularly in the areas of anti-inflammatory, antiviral, and anticancer research.

A 2023 study published in the Journal of Medicinal Chemistry highlighted the use of 3,3-dimethylcyclobutane-1-carbonyl chloride as a key intermediate in the synthesis of small-molecule inhibitors targeting protein-protein interactions (PPIs). The researchers demonstrated that derivatives of this compound exhibited high binding affinity to specific protein targets involved in cancer cell proliferation. The study employed a combination of computational docking simulations and in vitro assays to validate the efficacy of these inhibitors, paving the way for further preclinical development.

In another groundbreaking study, researchers utilized 3,3-dimethylcyclobutane-1-carbonyl chloride to develop a new class of prodrugs designed for targeted drug delivery. The prodrugs, which were engineered to release active therapeutic agents in response to specific enzymatic activity in tumor microenvironments, showed promising results in reducing off-target effects and improving therapeutic efficacy. This approach, detailed in a 2024 publication in Advanced Drug Delivery Reviews, represents a significant advancement in personalized medicine and oncology.

Beyond its pharmaceutical applications, 3,3-dimethylcyclobutane-1-carbonyl chloride has also been investigated for its role in chemical biology. A recent study in Nature Chemical Biology explored its use as a chemical probe to study enzyme mechanisms. The compound's reactive acyl chloride group allowed for site-specific labeling of enzymes, enabling researchers to gain insights into their catalytic mechanisms and interactions with other biomolecules. This work has broad implications for understanding fundamental biological processes and designing enzyme inhibitors.

The synthesis and scalability of 3,3-dimethylcyclobutane-1-carbonyl chloride have also been subjects of recent research. A 2023 paper in Organic Process Research & Development reported an optimized synthetic route that improves yield and reduces environmental impact. The new method employs greener solvents and catalytic conditions, aligning with the growing emphasis on sustainable chemistry in the pharmaceutical industry.

Looking ahead, the versatility of 3,3-dimethylcyclobutane-1-carbonyl chloride continues to inspire innovative research across multiple disciplines. Its applications span from drug discovery to chemical biology, and its potential as a building block for novel materials is also being explored. As research progresses, this compound is likely to play an increasingly important role in addressing unmet medical needs and advancing our understanding of biological systems.